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Compound of Interest

Compound Name: Longipedunin A

Cat. No.: B15566374 Get Quote

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of the spectroscopic data of novel natural products is paramount for structure

elucidation and further research. This technical guide provides a detailed overview of the

nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for Longipedunin A, a

diterpenoid isolated from Claoxylon longipedunculatum.

While a dedicated, publicly available white paper on Longipedunin A is not available, this

guide synthesizes the spectroscopic information from the primary literature to serve as a core

reference.

High-Resolution Mass Spectrometry (HRESIMS)
Data
The molecular formula of Longipedunin A was determined by high-resolution electrospray

ionization mass spectrometry (HRESIMS).

Ion Calculated m/z Found m/z Molecular Formula

[M+Na]⁺ 355.1880 355.1876 C₁₉H₂₈O₅Na

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15566374?utm_src=pdf-interest
https://www.benchchem.com/product/b15566374?utm_src=pdf-body
https://www.benchchem.com/product/b15566374?utm_src=pdf-body
https://www.benchchem.com/product/b15566374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structure of Longipedunin A was elucidated through extensive 1D and 2D NMR

spectroscopy. The ¹H and ¹³C NMR data were acquired in CDCl₃ at 400 MHz and 100 MHz,

respectively.

¹³C NMR Data
Position Chemical Shift (δc) in ppm Carbon Type

1 39.8 CH₂

2 19.1 CH₂

3 42.1 CH₂

4 33.5 C

5 55.8 CH

6 22.5 CH₂

7 37.8 CH₂

8 148.8 C

9 111.3 CH₂

10 49.5 CH

11 20.8 CH₂

12 37.1 CH₂

13 72.5 C

14 172.9 C

15 11.8 CH₃

16 17.1 CH₃

17 60.5 CH₂

18 33.5 CH₃

19 21.8 CH₃

20 15.1 CH₃
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¹H NMR Data
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Position
Chemical Shift (δH)
in ppm

Multiplicity
Coupling Constant
(J) in Hz

1α 1.65 m

1β 1.45 m

2α 1.80 m

2β 1.55 m

3α 1.95 m

3β 1.30 m

5 2.10 dd 10.5, 2.5

6α 1.70 m

6β 1.50 m

7α 2.30 m

7β 1.60 m

9a 4.95 s

9b 4.85 s

10 2.40 m

11α 1.85 m

11β 1.75 m

12α 2.20 m

12β 1.90 m

15 1.25 s

16 1.20 s

17a 3.75 d 11.5

17b 3.45 d 11.5

18 0.95 s
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19 0.90 s

20 0.85 d 7.0

Experimental Protocols
The isolation and structure elucidation of Longipedunin A involved standard phytochemical

techniques.

Extraction and Isolation: The dried and powdered aerial parts of Claoxylon longipedunculatum

were extracted with methanol. The resulting crude extract was then subjected to a series of

chromatographic separations, including silica gel column chromatography and preparative thin-

layer chromatography, to yield pure Longipedunin A.

Spectroscopic Analysis:

NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra were recorded on

a 400 MHz spectrometer using CDCl₃ as the solvent. Chemical shifts are reported in ppm

relative to the residual solvent signals.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

was performed to determine the exact mass and molecular formula of the compound.

Visualization of the Structure Elucidation Workflow
The logical process of determining the structure of a natural product like Longipedunin A from

its spectroscopic data can be visualized as follows:
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Data Acquisition

Data Analysis & Structure Determination
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Workflow for the structure elucidation of Longipedunin A.

This diagram illustrates the progression from the natural source to the acquisition of

spectroscopic data, followed by the analytical steps required to determine the final chemical
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structure of Longipedunin A.

The following diagram outlines the logical relationship between different spectroscopic

techniques in confirming the chemical structure.

HRESIMS

Proposed Structure of
Longipedunin A

Molecular Formula
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2D NMR
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Interplay of spectroscopic data in structural determination.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Longipedunin
A: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566374#spectroscopic-data-of-longipedunin-a-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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